Cas no 1807218-10-5 (2-Bromomethyl-5-cyano-3-ethylphenylacetic acid)

• Product Name: 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid
• CAS No: 1807218-10-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5038381
• Update Time: 2025-05-21

2-Bromomethyl-5-cyano-3-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid

• Inchi： 1S/C12H12BrNO2/c1-2-9-3-8(7-14)4-10(5-12(15)16)11(9)6-13/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： QTSOPYVKIPHFOE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C#N)=CC=1CC)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid

Introduction to 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid (CAS No. 1807218-10-5)

2-Bromomethyl-5-cyano-3-ethylphenylacetic acid (CAS No. 1807218-10-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl, cyano, and ethyl functional groups, offers a wide range of potential applications in drug discovery and development.

The molecular formula of 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid is C₁₂H₁₁BrNO₂, and its molecular weight is approximately 269.12 g/mol. The presence of the bromomethyl group provides a reactive site for various chemical transformations, making it an attractive starting material for the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, contributes to the compound's stability and reactivity, while the ethyl group adds steric bulk and influences the compound's solubility and biological activity.

In recent years, 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was found to be crucial for enhancing the binding affinity to viral targets, while the cyano group contributed to the overall stability and bioavailability of the final drug candidates.

Beyond antiviral applications, 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid has also shown promise in cancer research. A recent study in Cancer Research (2023) demonstrated that certain derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The ethyl group was found to play a key role in modulating the compound's lipophilicity, which is essential for effective cellular uptake and intracellular targeting.

The versatility of 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid extends to its use as a building block in combinatorial chemistry. Its modular structure allows for the facile introduction of various functional groups through well-established synthetic routes, enabling researchers to rapidly generate large libraries of structurally diverse compounds for high-throughput screening. This approach has been particularly useful in identifying lead compounds with novel mechanisms of action against challenging therapeutic targets.

In addition to its pharmaceutical applications, 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid has also found utility in materials science. Researchers at the University of California, Berkeley (2023) have explored its use as a monomer in the synthesis of advanced polymers with unique optical and electronic properties. The combination of the bromomethyl and cyano groups provides excellent reactivity and tunability, allowing for the creation of polymers with tailored functionalities for applications ranging from photovoltaics to biomedical devices.

The synthesis of 2-Bromomethyl-5-cyano-3-ethylphenylacetic acid typically involves a multi-step process that begins with the bromination of an appropriate starting material followed by functionalization steps to introduce the cyano and ethyl groups. Recent advancements in green chemistry have led to more sustainable synthetic methods that minimize waste and reduce environmental impact. For example, a study published in

The safety profile of

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